Bisindolylmaleimide i
Bisindolylmaleimide i
Bim-1 is a member of indoles.
Brand Name:
Vulcanchem
CAS No.:
133052-90-1
VCID:
VC0548498
InChI:
InChI=1S/C25H24N4O2/c1-28(2)12-7-13-29-15-19(17-9-4-6-11-21(17)29)23-22(24(30)27-25(23)31)18-14-26-20-10-5-3-8-16(18)20/h3-6,8-11,14-15,26H,7,12-13H2,1-2H3,(H,27,30,31)
SMILES:
CN(C)CCCN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)C4=CNC5=CC=CC=C54
Molecular Formula:
C25H24N4O2
Molecular Weight:
412.5 g/mol
Bisindolylmaleimide i
CAS No.: 133052-90-1
Cat. No.: VC0548498
Molecular Formula: C25H24N4O2
Molecular Weight: 412.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Bim-1 is a member of indoles. |
|---|---|
| CAS No. | 133052-90-1 |
| Molecular Formula | C25H24N4O2 |
| Molecular Weight | 412.5 g/mol |
| IUPAC Name | 3-[1-[3-(dimethylamino)propyl]indol-3-yl]-4-(1H-indol-3-yl)pyrrole-2,5-dione |
| Standard InChI | InChI=1S/C25H24N4O2/c1-28(2)12-7-13-29-15-19(17-9-4-6-11-21(17)29)23-22(24(30)27-25(23)31)18-14-26-20-10-5-3-8-16(18)20/h3-6,8-11,14-15,26H,7,12-13H2,1-2H3,(H,27,30,31) |
| Standard InChI Key | QMGUOJYZJKLOLH-UHFFFAOYSA-N |
| SMILES | CN(C)CCCN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)C4=CNC5=CC=CC=C54 |
| Canonical SMILES | CN(C)CCCN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)C4=CNC5=CC=CC=C54 |
| Appearance | Solid powder |
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